Cas no 1806774-51-5 (4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine)

• Product Name: 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine
• CAS No: 1806774-51-5
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 4846677
• Update Time: 2025-06-08

4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H7ClF2N2/c8-3-5-6(7(9)10)4(11)1-2-12-5/h1-2,7H,3H2,(H2,11,12)
• InChI Key： NDTUVKFZWYADEA-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine

Introduction to 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806774-51-5) in Modern Chemical and Pharmaceutical Research

4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine, identified by the CAS number 1806774-51-5, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule, featuring a pyridine core with distinct functional groups, has garnered attention due to its versatile applications in drug discovery and synthetic chemistry. The presence of an amino group, a chloromethyl substituent, and a difluoromethyl group imparts unique reactivity and potential biological activity, making it a valuable scaffold for developing novel therapeutic agents.

The compound's structure is characterized by a nitrogen-containing pyridine ring, which is a common motif in many bioactive molecules. The amino group (-NH₂) at the 4-position enhances its potential as a nucleophilic site for further functionalization, while the chloromethyl group (-CH₂Cl) introduces reactivity suitable for cross-coupling reactions and other synthetic transformations. The difluoromethyl group (-CF₂H) is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, lipophilicity, and binding affinity to biological targets.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds containing fluorinated pyridine derivatives. These molecules often exhibit enhanced pharmacokinetic properties and improved efficacy compared to their non-fluorinated counterparts. For instance, studies have demonstrated that the introduction of a difluoromethyl group can modulate enzyme inhibition profiles and receptor interactions, leading to more potent and selective drug candidates. The compound 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806774-51-5) exemplifies this trend, offering a promising platform for medicinal chemists.

One of the most compelling aspects of this compound is its utility in constructing more complex molecules through modular synthetic strategies. The chloromethyl functionality allows for facile attachment of various nucleophiles via nucleophilic substitution reactions, enabling the construction of biaryl structures or the introduction of other heterocycles. Additionally, the amino group can be further derivatized into amides, ureas, or sulfonamides, expanding the structural diversity of potential drug candidates.

Recent advancements in computational chemistry have further highlighted the importance of such versatile intermediates. Molecular modeling studies suggest that derivatives of 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806774-51-5) may interact effectively with target proteins due to the optimal positioning of functional groups within the pyridine core. This has led to innovative approaches in rational drug design, where virtual screening and docking simulations are employed to predict binding affinities and optimize lead structures.

The broader significance of this compound extends beyond academic research. Industrial applications have emerged where 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806774-51-5) serves as a key intermediate in large-scale synthesis of active pharmaceutical ingredients (APIs). Its stability under various reaction conditions makes it an attractive choice for industrial processes that require high yields and minimal byproduct formation.

In conclusion, 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806774-51-5) represents a cornerstone in modern chemical synthesis and pharmaceutical development. Its unique structural features—comprising an amino group, a chloromethyl substituent, and a difluoromethyl moiety—endow it with remarkable synthetic utility and biological potential. As research continues to uncover new applications for fluorinated pyridines, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.